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Compound of Interest

Compound Name: Diallylamine

Cat. No.: B093489

Diallylamine, with the chemical formula (CH2=CHCH2)2NH, is a versatile secondary amine that
serves as a crucial building block in numerous chemical syntheses.[1] This guide provides an
in-depth overview of its fundamental properties, experimental protocols, and key applications,
tailored for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties

Diallylamine is a colorless to pale yellow liquid characterized by a distinctive, ammonia-like
odor.[1][2][3] It is a multifunctional compound, featuring both a secondary amine functional
group and two reactive alkene units, which contribute to its wide range of applications.[1]

Physical and Chemical Data

The fundamental physical and chemical properties of diallylamine are summarized in the
tables below for easy reference and comparison.

Table 1: Physical Properties of Diallylamine
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Property Value Source(s)

Appearance Cf)lorless to paI(.e y.eIIow liquid 1]
with a characteristic odor

Boiling Point 111-112 °C [5]

Melting Point -88 °C [4]

Density 0.787 g/mL at 25 °C

Vapor Pressure 18 mmHg (2.42 kPa) at 20 °C [4]

Vapor Density 3.35 - 3.4 (vs air) [4]

Water Solubility 8.6 - 9 g/100mL at 20 °C [41[6]

Refractive Index n20/D 1.440

logP 1.11 [2]

Table 2: Chemical Identifiers and Molecular Properties

Property Value Source(s)

Molecular Formula CeH11N [2]

Molecular Weight 97.16 g/mol [2]

CAS Number 124-02-7

EC Number 204-671-2

IUPAC Name N-Prop-z-enylprop-2-en-1- 2]
amine

SMILES C=CCNCC=C

InChiKey DYUWTXWIYMHBQS- o]

Reactivity and Safety Profile
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Diallylamine's reactivity is governed by its secondary amine and dual alkene functionalities.
The solution in water is a medium-strong base.[4] It undergoes exothermic reactions with acids
to form salts and can be incompatible with isocyanates, peroxides, epoxides, and acid halides.

[2][6]

Table 3: Safety and Hazard Data

Property Value Source(s)
Flash Point 7-11°C [5][6]
Autoignition Temp. 273 °C [21[7]
Explosion Limits 0.93% - 22% (V) [5][8]
Toxicity (Oral, Rat LD50) 0.65 g/kg [61[7]
H225, H302, H311, H314,
GHS Hazard Statements [5]
H332, H401

Diallylamine is a highly flammable liquid, and its vapors can form explosive mixtures with air.
[4][7] It is corrosive to the skin, eyes, and respiratory tract and may be toxic if inhaled,
absorbed through the skin, or ingested.[2][4] Proper personal protective equipment, including a
gas-tight chemical suit and self-contained breathing apparatus, should be used when handling
this chemical.[4]
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Diallylamine Reactivity Profile
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Diallylamine Reactivity and Incompatibilities

Experimental Protocols
Synthesis of Diallylamine from Diallylcyanamide

This method is noted to be more satisfactory than preparations from allylamine with allyl
bromide or chloride, which tend to produce significant amounts of mono- and triallylamine as
byproducts.[9] The procedure involves the acid-catalyzed hydrolysis of diallylcyanamide.[9][10]

Materials:

Diallylcyanamide

Sulfuric acid (sp. gr. 1.84)

Sodium hydroxide (NaOH)

Potassium hydroxide (KOH), solid
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Clay plate pieces (for boiling)

2-L round-bottomed flask

Reflux condenser

Condenser for downward distillation

Procedure:
e Acid Hydrolysis:

o Prepare a solution of 123 g (1.2 moles) of sulfuric acid in 370 cc of water in a 2-L round-
bottomed flask.[9]

o Add 98.5 g (0.81 mole) of diallylcyanamide and a few pieces of clay plate to the flask.[9]

o Attach a reflux condenser and gently reflux the mixture for six hours. The mixture will
gradually become homogeneous.[9]

o Neutralization and Amine Liberation:
o Cool the solution to room temperature.[9]

o Carefully pour a cold solution of 192 g (4.8 moles) of sodium hydroxide in 350 cc of water
down the side of the flask to form a separate layer at the bottom.[9]

o Connect the flask to a condenser for downward distillation. Shake the flask to mix the
layers, which liberates the free diallylamine.[9]

« Distillation:
o Heat the flask to distill the amine along with some water.[9]
o Continue distillation until no more amine separates from a test portion of the distillate.[9]

e Drying and Purification:
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o Estimate the weight of water in the distillate and add about half that amount of solid
potassium hydroxide sticks to the distillate, keeping the mixture cool as the KOH
dissolves. Bubbles of ammonia gas will be evolved.[9]

o Separate the amine layer and dry it for several hours over freshly broken lumps of solid
sodium hydroxide.[9]

o Filter the dried amine into a distilling flask and distill at atmospheric pressure.[9]

o Collect the fraction that boils between 108-111 °C. The expected yield is 62—-68 g (80—
88% of the theoretical amount).[9]
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Diallylamine Synthesis and Purification Workflow
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Workflow for Diallylamine Synthesis
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Analytical Methods

For the analysis of diallylamine, particularly at trace levels in complex matrices like drug
substances, chromatographic methods are employed.

Gas Chromatography (GC): A capillary gas chromatography method with a flame ionization
detector (FID) is effective for the trace analysis of allylamine (a related primary amine, with
principles applicable to diallylamine analysis).[11][12]

e Column: A mega bore capillary column such as DB-CAM (30 m x 0.53 mm x 1.0 ym) with a
base-deactivated polyethylene glycol stationary phase is suitable.[12]

o Detector: Flame lonization Detector (FID).[12]

 Validation: The method should be validated for specificity, sensitivity (LOD/LOQ), precision,
linearity, and accuracy. For allylamine in sevelamer drug substances, detection and
guantitation limits of 2 ug/g and 6 pg/g, respectively, have been achieved.[11][12]

o Specificity: Specificity can be confirmed using a gas chromatograph coupled with a mass
spectrometer (GC-MS).[12]

lon Chromatography (IC): An ion chromatography method with a conductivity detector can also
be used for the determination of low levels of allylamine.[11]

e Column: An ion-exchange column like the Dionex lonPac CS14 is used.[11]

» Mobile Phase: A typical mobile phase is 10mM methanesulfonic acid.[11]

o Detector: Conductivity detector.[11]

Applications in Research and Development
Diallylamine's unique structure makes it a valuable intermediate in various fields.

e Polymer Chemistry: It is a key monomer in the synthesis of polyamines and other polymeric
materials.[3] It can undergo cyclopolymerization in the presence of radical initiators to form
water-soluble, non-cross-linked polymers containing five- or six-membered rings.[13] These
polymers have applications as coagulants and flocculants in water treatment.[3]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b093489?utm_src=pdf-body
https://www.benchchem.com/product/b093489?utm_src=pdf-body
https://www.researchgate.net/figure/Chromatogram-showing-the-separation-of-allylamine-d-from-sodium-a-ammonium-b_fig3_45720448
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951223/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951223/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951223/
https://www.researchgate.net/figure/Chromatogram-showing-the-separation-of-allylamine-d-from-sodium-a-ammonium-b_fig3_45720448
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951223/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951223/
https://www.researchgate.net/figure/Chromatogram-showing-the-separation-of-allylamine-d-from-sodium-a-ammonium-b_fig3_45720448
https://www.researchgate.net/figure/Chromatogram-showing-the-separation-of-allylamine-d-from-sodium-a-ammonium-b_fig3_45720448
https://www.researchgate.net/figure/Chromatogram-showing-the-separation-of-allylamine-d-from-sodium-a-ammonium-b_fig3_45720448
https://www.researchgate.net/figure/Chromatogram-showing-the-separation-of-allylamine-d-from-sodium-a-ammonium-b_fig3_45720448
https://www.benchchem.com/product/b093489?utm_src=pdf-body
https://www.innospk.com/en/?news/AJR-diallylamine-cas-124-02-7-best-quality-supplier-for-diverse-applications
https://www.tsijournals.com/articles/cyclopolymerization-of-diallylamine-and-its-condensation-with-carboxylic-drugs.pdf
https://www.innospk.com/en/?news/AJR-diallylamine-cas-124-02-7-best-quality-supplier-for-diverse-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pharmaceuticals: Diallylamine serves as an intermediate in the synthesis of active
pharmaceutical ingredients (APIs).[14][15] For example, its derivatives are found in
pharmaceutically active compounds like flunarizine (for migraines) and naftifine (an
antifungal).[16]

Agrochemicals: It is used to produce N,N-diallyldichloroacetamide (dichlormid), a herbicide
safener.[1][15]

Organic Synthesis: It is broadly used as a precursor for a wide range of nitrogen-containing
specialty chemicals and organic compounds.[7][14]

Other Industries: Diallylamine finds use in the textile industry for creating dyes and finishes
and in the paper industry as an auxiliary agent.[3][15]

Key Application Areas of Diallylamine
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Overview of Diallylamine Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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